Indol-3-yl sodium phosphate Indol-3-yl sodium phosphate 3-Indoxyl phosphate is a chromogenic and electrochemical substrate for alkaline phosphatase. Upon enzymatic cleavage by alkaline phosphatase, 3-indoxyl is released and subsequently oxidized to produce water-insoluble indigo, which can be quantified by colorimetric detection at 660 nm as a measure of alkaline phosphatase activity. 3-Indoxyl phosphate can also be converted to water-soluble leucoindigo by reduction of indigo in alkaline solution by sodium dithionite, which can be quantified by colorimetric detection at 415 nm or voltametric detection as a measure of alkaline phosphatase activity. 3-Indoxyl phosphate has been used in ELISAs.
Indol-3-yl sodium phosphate is a white to off-white powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 3318-43-2
VCID: VC20824627
InChI: InChI=1S/C8H8NO4P.Na/c10-14(11,12)13-8-5-9-7-4-2-1-3-6(7)8;/h1-5,9H,(H2,10,11,12);
SMILES: C1=CC=C2C(=C1)C(=CN2)OP(=O)([O-])[O-].[Na+].[Na+]
Molecular Formula: C8H8NNaO4P
Molecular Weight: 236.12 g/mol

Indol-3-yl sodium phosphate

CAS No.: 3318-43-2

Cat. No.: VC20824627

Molecular Formula: C8H8NNaO4P

Molecular Weight: 236.12 g/mol

* For research use only. Not for human or veterinary use.

Indol-3-yl sodium phosphate - 3318-43-2

Specification

Description 3-Indoxyl phosphate is a chromogenic and electrochemical substrate for alkaline phosphatase. Upon enzymatic cleavage by alkaline phosphatase, 3-indoxyl is released and subsequently oxidized to produce water-insoluble indigo, which can be quantified by colorimetric detection at 660 nm as a measure of alkaline phosphatase activity. 3-Indoxyl phosphate can also be converted to water-soluble leucoindigo by reduction of indigo in alkaline solution by sodium dithionite, which can be quantified by colorimetric detection at 415 nm or voltametric detection as a measure of alkaline phosphatase activity. 3-Indoxyl phosphate has been used in ELISAs.
Indol-3-yl sodium phosphate is a white to off-white powder. (NTP, 1992)
CAS No. 3318-43-2
Molecular Formula C8H8NNaO4P
Molecular Weight 236.12 g/mol
IUPAC Name disodium;1H-indol-3-yl phosphate
Standard InChI InChI=1S/C8H8NO4P.Na/c10-14(11,12)13-8-5-9-7-4-2-1-3-6(7)8;/h1-5,9H,(H2,10,11,12);
Standard InChI Key YQSBOERSRZHKIH-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=CN2)OP(=O)([O-])[O-].[Na+].[Na+]
Canonical SMILES C1=CC=C2C(=C1)C(=CN2)OP(=O)(O)O.[Na]
Boiling Point greater than or equal to 482 °F at 760 mm Hg (NTP, 1992)
Melting Point greater than 662 °F (decomposes) (NTP, 1992)

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